Cas no 57196-75-5 (2,5-bis(4-methylphenyl)furan)
2,5-bis(4-methylphenyl)furan structure
Product Name:2,5-bis(4-methylphenyl)furan
CAS No:57196-75-5
MF:C18H16O
MW:248.319045066833
CID:946611
PubChem ID:293209
Update Time:2025-04-19
2,5-bis(4-methylphenyl)furan Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(4-methylphenyl)furan
- 2,5-bis(4-tolyl)furan
- 2,5-di(p-tolyl)furan
- 2,5-di-p-tolylfuran
- 2,5-Di-p-tolyl-furan
- AC1L6JOO
- AC1Q6ZH0
- AG-J-92513
- AR-1D4018
- CTK5A6432
- NSC159547
- SureCN4343079
- DTXSID40303648
- 57196-75-5
- NSC-159547
- SCHEMBL4343079
-
- Inchi: 1S/C18H16O/c1-13-3-7-15(8-4-13)17-11-12-18(19-17)16-9-5-14(2)6-10-16/h3-12H,1-2H3
- InChI Key: ACGDQFJBTKFRNT-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C1C=CC(C)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 248.12000
- Monoisotopic Mass: 248.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- Density: 1.055
- Boiling Point: 369.4°C at 760 mmHg
- Flash Point: 178.5°C
- Refractive Index: 1.571
- PSA: 13.14000
- LogP: 5.23040
2,5-bis(4-methylphenyl)furan Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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